Cas no 33166-77-7 (3-(3-Fluoro-phenyl)-3-oxo-propionic acid ethyl ester)

3-(3-Fluoro-phenyl)-3-oxo-propionic acid ethyl ester structure
33166-77-7 structure
Product Name:3-(3-Fluoro-phenyl)-3-oxo-propionic acid ethyl ester
CAS No:33166-77-7
MF:C11H11FO3
MW:210.201647043228
MDL:MFCD03424809
CID:54021
PubChem ID:24879807
Update Time:2025-04-18

3-(3-Fluoro-phenyl)-3-oxo-propionic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

    • Ethyl 3-(3-fluorophenyl)-3-oxopropanoate
    • 3-(3-Fluorophenyl)-3-oxopropionic acid ethyl ester
    • Ethyl (3-fluorobenzoyl)acetate
    • 3-(3-FLUORO-PHENYL)-3-OXO-PROPIONIC acid ETHYL ESTER
    • (m-Fluorobenzoyl)acetic acid ethyl ester
    • 3-(3-Fluorophenyl)-3-oxo-propionic acid ethyl ester
    • 3-(3-Fluorophenyl)-3-oxopropanoic acid ethyl ester
    • Ethyl 2-3-fluorobenzoylacetate
    • Ethyl 3-fluoro-β-oxobenzenepropanoate
    • Ethyl m-fluorobenzoyl acetate
    • DTXSID00366375
    • Benzenepropanoic acid, 3-fluoro-beta-oxo-, ethyl ester
    • FT-0649206
    • ethyl 3-(3-fluoro-phenyl)-3-oxo-propionate
    • SCHEMBL1167035
    • 3-(3-fluoro-phenyl)-3-oxo-propionic acid ethylester
    • MLABEWHVTXMKHP-UHFFFAOYSA-N
    • 33166-77-7
    • benzyl[2-(dodecylamino)-2-oxoethyl]dimethylammoniumchloride
    • ethyl 3-fluoro-beta-oxobenzenepropanoate
    • AB2843
    • Ethyl3-(3-fluorophenyl)-3-oxopropanoate
    • ethyl-m-fluorobenzoylacetate
    • AM912
    • AKOS005063626
    • SY009300
    • MFCD03424809
    • CS-W015120
    • 3-(3-Fluoro-phenyl)-3-oxo-propionic acid ethyl ester
    • GS-3465
    • ethyl 3-(3-fluorophenyl)-3-oxopropionate
    • J-019051
    • AC-7800
    • A5920
    • ethyl 3-(3-fluorophenyl)-3-oxo-propanoate
    • DB-068765
    • MDL: MFCD03424809
    • Inchi: 1S/C11H11FO3/c1-2-15-11(14)7-10(13)8-4-3-5-9(12)6-8/h3-6H,2,7H2,1H3
    • InChI Key: MLABEWHVTXMKHP-UHFFFAOYSA-N
    • SMILES: FC1=CC=CC(=C1)C(CC(=O)OCC)=O

Computed Properties

  • Exact Mass: 210.06900
  • Monoisotopic Mass: 210.069
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 240
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 3
  • XLogP3: nothing
  • Topological Polar Surface Area: 43.4A^2

Experimental Properties

  • Color/Form: liquid
  • Density: 1.166 g/mL at 25 °C(lit.)
  • Melting Point: No data available
  • Boiling Point: 262-263 °C(lit.)
  • Flash Point: >230 °F
  • Refractive Index: n20/D 1.5172(lit.)
  • PSA: 43.37000
  • LogP: 1.96160
  • Solubility: Not determined

3-(3-Fluoro-phenyl)-3-oxo-propionic acid ethyl ester Security Information

3-(3-Fluoro-phenyl)-3-oxo-propionic acid ethyl ester Pricemore >>

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3-(3-Fluoro-phenyl)-3-oxo-propionic acid ethyl ester Production Method

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